4-{[1-(3-Fluoro-4-methylbenzoyl)pyrrolidin-3-yl]oxy}-2,6-dimethylpyrimidine

• IUPAC Name: [3-(2,6-dimethylpyrimidin-4-yl)oxypyrrolidin-1-yl]-(3-fluoro-4-methylphenyl)methanone
• InChI: InChI=1S/C18H20FN3O2/c1-11-4-5-14(9-16(11)19)18(23)22-7-6-15(10-22)24-17-8-12(2)20-13(3)21-17/h4-5,8-9,15H,6-7,10H2,1-3H3
• InChI Key: GQRUMRJAIKSCPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCC(C2)OC3=NC(=NC(=C3)C)C)F
• Molecular Formula: C18H20FN3O2
• Molecular Weight: 329.4 g/mol

Description

4-{[1-(3-Fluoro-4-methylbenzoyl)pyrrolidin-3-yl]oxy}-2,6-dimethylpyrimidine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Scientific Research Applications

Pyrimidine Derivatives in Drug Discovery

Pyrimidine derivatives have been extensively studied for their potential in drug discovery due to their biological and pharmacological properties. For instance, pyrimidine-linked heterocyclic compounds have been synthesized and evaluated for their insecticidal and antibacterial potential, showcasing the versatility of pyrimidine structures in developing new therapeutic agents (Deohate & Palaspagar, 2020).

Pyrimidine-Based Antifolate Inhibitors

Research has also focused on synthesizing pyrimidine-based antifolate inhibitors, aiming at targeting specific cellular mechanisms for cancer treatment. These compounds have shown potent inhibitory activities against various cancer cell lines, emphasizing the importance of pyrimidine derivatives in developing antitumor agents (Deng et al., 2008).

Synthesis and Characterization of Pyrimidine Compounds

The synthesis and characterization of pyrimidine compounds, including their quantum chemical calculations, have provided valuable insights into their molecular properties. Such studies are crucial for understanding the interactions of these compounds with biological targets, facilitating the design of more effective and selective therapeutic agents (Saracoglu et al., 2020).

Pyrimidine in Plant Growth Research

Pyrimidine derivatives have also found applications in agriculture, acting as plant growth retardants. These compounds serve as tools in physiological research, allowing scientists to dissect the regulatory mechanisms of terpenoid metabolism, which are closely linked to phytohormones and plant growth (Grossmann, 1990).